Cas no 5128-54-1 (Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-)
5128-54-1 structure
Product Name:Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-
CAS No:5128-54-1
MF:C13H8ClNO
MW:229.661722183228
CID:382995
PubChem ID:14355
Update Time:2025-04-19
Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-
- Acetophenone,2',4'-dihydroxy-5'-methoxy-2-(p-methoxyphenyl)- (7CI,8CI)
- W18769
- CWX8HK6VVA
- CS-0060597
- AKOS000649531
- MFCD00453917
- 2-(4-chlorophenyl)-benzooxazole
- 2-(4-Chlorophenyl)benzoxazole
- 5128-54-1
- 1141-35-1
- FT-0777952
- Benzoxazole, 2-(4-chlorophenyl)-
- 2-(4-Chloro-phenyl)-benzooxazole
- 2-(p-chloro-phenyl)benzoxazole
- CCRIS 7881
- A929280
- BAA14135
- DTXSID80150653
- UNII-CWX8HK6VVA
- SCHEMBL9112520
- 2-(4-chlorophenyl)-1,3-benzoxazole
- NTMAGNRMERGORC-UHFFFAOYSA-N
- 2-(p-Chlorophenyl)benzoxazole
- 2-(4-chlorophenyl)benzo[d]oxazole
- AB01330865-02
- AC-20985
- BENZOXAZOLE, 2-(p-CHLOROPHENYL)-
- NCGC00338707-01
- AS-60996
-
- Inchi: 1S/C13H8ClNO/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
- InChI Key: NTMAGNRMERGORC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 288.09978
- Monoisotopic Mass: 229.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 4.1
Experimental Properties
- Density: 1.298
- Boiling Point: 322.5°Cat760mmHg
- Flash Point: 148.8°C
- Refractive Index: 1.643
- PSA: 75.99
Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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